4-Chloro-3-nitrobenzenecarbaldehyde oxime
Overview
Description
4-Chloro-3-nitrobenzenecarbaldehyde oxime (CAS 66399-01-7) is a chemical compound used in proteomics research . It has a molecular formula of C7H5ClN2O3 and a molecular weight of 200.58 .
Molecular Structure Analysis
The molecular structure of 4-Chloro-3-nitrobenzenecarbaldehyde oxime consists of a benzene ring substituted with a chlorine atom, a nitro group, and an oxime group . The exact spatial arrangement of these groups can be determined through techniques such as X-ray crystallography, but such information was not available in the search results.Scientific Research Applications
Radical Generation in Organic Synthesis
4-Chloro-3-nitrobenzenecarbaldehyde oxime is used as a precursor for carbon-, nitrogen-, and oxygen-centered radicals. These radicals are essential in studying the structures, reactions, and kinetics of transient intermediates in organic synthesis . The weak N–O bonds in oxime derivatives undergo homolytic scission upon thermal or photochemical stimulus, releasing radicals that can be utilized in various synthetic pathways.
Anticancer Drug Development
The oxime functional group plays a critical role in enhancing the physicochemical and anticancer properties of molecular frameworks . Researchers have found that incorporating oxime moieties into drug designs can modulate biological activities and improve the efficacy of anticancer drugs. This is particularly relevant in the design of structure-activity relationships (SAR) and computational modeling for anticancer drug discovery.
Photoredox Catalysis
Oxime derivatives, including 4-Chloro-3-nitrobenzenecarbaldehyde oxime, are used in photoredox catalysis to generate radicals under mild conditions . This application is significant in green chemistry, where the focus is on developing environmentally friendly and sustainable chemical processes.
EPR Spectroscopy
Electron paramagnetic resonance (EPR) spectroscopy, aided by density functional theory (DFT) computations, utilizes oxime derivatives to elucidate the structures and dynamics of radicals . The ability to generate radicals from oximes allows for detailed spectroscopic analysis of short-lived species that are otherwise challenging to study.
Molecular Design and SAR Studies
The oxime and oxime ether moieties are integral in molecular design strategies, particularly in SAR studies to understand the relationship between a drug’s chemical structure and its biological activity . These functional groups contribute to the overall stability and reactivity of pharmacophores, which are the active parts of molecules that bind to biological targets.
Synthesis of N-Heterocycles
N-heterocycles are a class of compounds with wide-ranging applications in pharmaceuticals and agrochemicals. 4-Chloro-3-nitrobenzenecarbaldehyde oxime can be used to synthesize various N-heterocyclic compounds through radical pathways, providing access to structurally diverse and biologically active molecules .
Safety and Hazards
properties
IUPAC Name |
(NE)-N-[(4-chloro-3-nitrophenyl)methylidene]hydroxylamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2O3/c8-6-2-1-5(4-9-11)3-7(6)10(12)13/h1-4,11H/b9-4+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONIQTTDQIOTCLD-RUDMXATFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C=NO)[N+](=O)[O-])Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1/C=N/O)[N+](=O)[O-])Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90430670 |
Source
|
| Record name | N-[(E)-(4-Chloro-3-nitrophenyl)methylidene]hydroxylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90430670 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-nitrobenzenecarbaldehyde oxime | |
CAS RN |
66399-01-7 |
Source
|
| Record name | N-[(E)-(4-Chloro-3-nitrophenyl)methylidene]hydroxylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90430670 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-CHLORO-3-NITROBENZALDEHYDE OXIME | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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